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Introduction

Synaptotagmin-like protein 5 (SYTL5), also known as SHLP-5, is a member of the
synaptotagmin-like protein family.[1] It is characterized by an N-terminal Slp homology domain
(SHD) that functions as a binding site for the small GTPase Rab27A, a key player in protein
transport and vesicle trafficking.[1][2] Emerging research has implicated SYTLS5 in critical
cellular processes, including the regulation of mitophagy and mitochondrial metabolism.[2][3][4]
Furthermore, studies have linked aberrant SYTL5 expression to cancer progression,
highlighting its potential as a therapeutic target and biomarker. For instance, SYTL5 has been
shown to promote papillary thyroid carcinoma progression by activating the NF-kappaB
signaling pathway.[1][5]

Accurate and reliable quantification of SHLP-5/SYTL5 gene expression is therefore crucial for
elucidating its biological functions and its role in disease. Quantitative real-time PCR (qPCR) is
a highly sensitive and specific method for measuring gene expression levels.[6][7] This
document provides a detailed protocol for the quantification of human SHLP-5/SYTL5 mRNA
levels using SYBR Green-based qPCR, along with guidelines for data analysis and
presentation.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the known signaling pathway of SHLP-5/SYTL5 and the
experimental workflow for its quantification.
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gPCR Workflow for SHLP-5/SYTL5 Quantification

1. Total RNA Extraction
(from cells or tissues)

(e.g., NanoDrop, Bioanalyzer)

!

3. Reverse Transcription
(RNA to cDNA)

!

4. gPCR Reaction Setup
(SYBR Green Master Mix, Primers, cDNA)

(2. RNA Quality & Quantity ControD

5. Real-Time PCR Amplification
(Thermal Cycler)

6. Data Analysis
(Relative Quantification, e.g., AACt method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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